Cas no 73854-05-4 ((-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol)
(-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol is a chiral compound with a trifluoromethyl group attached to a benzene ring. It exhibits high purity and stability, making it ideal for applications requiring precise stereochemistry. This compound is particularly useful in organic synthesis for constructing complex molecules with controlled chirality, and its distinct structural features contribute to its favorable reactivity and selectivity in various chemical transformations.

73854-05-4 structure
Product name:(-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol
(-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol
- CS-0363170
- SCHEMBL15387995
- (1S)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol
- 73854-05-4
- MFCD16170458
- (S)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol
- PS-8134
- (S)-1-(4-(trifluoromethyl)phenyl)propan-1-ol
- (alphaS)-alpha-Ethyl-4-(trifluoromethyl)benzenemethanol
- DTXSID70436776
- AT33167
- AKOS026675619
-
- Inchi: InChI=1S/C10H11F3O/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6,9,14H,2H2,1H3/t9-/m0/s1
- InChI Key: DSPWVWRWAPFFNC-VIFPVBQESA-N
Computed Properties
- Exact Mass: 204.07619946Da
- Monoisotopic Mass: 204.07619946Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 20.2Ų
(-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | PC01651-1g |
(1S)-(-)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | 97% | 1g |
£791.00 | 2025-02-19 | |
Apollo Scientific | PC01651-250mg |
(1S)-(-)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | 97% | 250mg |
£312.00 | 2025-02-19 | |
Key Organics Ltd | PS-8134-5MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
Key Organics Ltd | PS-8134-20MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 20mg |
£76.00 | 2023-04-19 | |
Key Organics Ltd | PS-8134-50MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433840-1g |
(S)-1-(4-(trifluoromethyl)phenyl)propan-1-ol |
73854-05-4 | 97% | 1g |
¥6607.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433840-250mg |
(S)-1-(4-(trifluoromethyl)phenyl)propan-1-ol |
73854-05-4 | 97% | 250mg |
¥2690.00 | 2024-07-28 | |
Key Organics Ltd | PS-8134-1MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | PS-8134-10MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
Key Organics Ltd | PS-8134-100MG |
1-[4-(trifluoromethyl)phenyl]propan-1-ol |
73854-05-4 | >90% | 100mg |
£146.00 | 2025-02-09 |
(-)-(S)-1-<4-(trifluoroMethyl)phenyl>propan-1-ol Related Literature
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
-
Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
-
Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
-
Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
-
Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
-
R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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10. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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